Cas no 94380-60-6 (2-cyanooctadecanoic Acid)
2-cyanooctadecanoic Acid structure
Product Name:2-cyanooctadecanoic Acid
CAS No:94380-60-6
MF:C19H35NO2
MW:309.486706018448
CID:1983984
PubChem ID:256074
Update Time:2025-04-21
2-cyanooctadecanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-cyanooctadecanoic Acid
- 94380-60-6
- DTXCID00243551
- cyanostearic acid
- DTXSID60292409
- NSC-82336
- SCHEMBL1961863
- NSC82336
-
- Inchi: 1S/C19H35NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18(17-20)19(21)22/h18H,2-16H2,1H3,(H,21,22)
- InChI Key: AHZRNZSJQJDAQP-UHFFFAOYSA-N
- SMILES: OC(C(C#N)CCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 309.267
- Monoisotopic Mass: 309.267
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 16
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.2
- Topological Polar Surface Area: 61.1Ų
Experimental Properties
- Density: 0.936
- Boiling Point: 447.7°C at 760 mmHg
- Flash Point: 224.6°C
- Refractive Index: 1.465
2-cyanooctadecanoic Acid Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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